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Compound of Interest

Compound Name: MBX2329

Cat. No.: B8136385 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper handling and

disposal of MBX2329, a small molecule inhibitor of the influenza virus. Adherence to these

procedures is critical for maintaining a safe laboratory environment and ensuring compliance

with regulatory standards. As a trusted partner in your research, we are committed to providing

value beyond the product itself by being your preferred source for laboratory safety and

chemical handling information.

Chemical and Physical Properties of MBX2329
A clear understanding of the chemical and physical properties of MBX2329 is fundamental to

safe handling and disposal. The following table summarizes key quantitative data for this

compound.
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Property Value

Molecular Formula C16H26ClNO

Molecular Weight 283.84 g/mol

CAS Number 1438272-42-4

Appearance Crystalline solid, powder

Solubility Soluble in DMSO

Storage
Store at -20°C for short-term, -80°C for long-

term

Disposal Protocol for MBX2329
The following step-by-step guidance outlines the proper disposal procedures for MBX2329 and

associated contaminated materials. This protocol is based on general best practices for

laboratory chemical waste disposal and should be adapted to comply with your institution's

specific environmental health and safety (EHS) guidelines and local regulations.

I. Unused or Expired MBX2329 (Pure Compound)
Do not dispose of in regular trash or down the drain.

Containerize: Ensure the compound is in a clearly labeled, sealed, and non-reactive

container. The label should include the chemical name ("MBX2329"), CAS number, and any

relevant hazard warnings.

Segregate: Store the container in a designated hazardous waste accumulation area,

segregated from incompatible materials.

Waste Pickup: Arrange for disposal through your institution's EHS-approved hazardous

waste contractor.

II. MBX2329 Solutions (e.g., in DMSO)
Aqueous Solutions: Due to its limited aqueous solubility, large volumes of aqueous waste are

unlikely. Small, diluted aqueous waste volumes should still be treated as chemical waste.
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Organic Solvent Solutions:

Collect all waste solutions containing MBX2329 in a designated, leak-proof, and clearly

labeled hazardous waste container.

The label must indicate the full chemical composition, including the solvent (e.g.,

"MBX2329 in DMSO") and approximate concentrations.

Store the container in a designated hazardous waste area, away from heat and ignition

sources.

Dispose of through your institution's hazardous waste program.

III. Contaminated Labware and Personal Protective
Equipment (PPE)
Materials that have come into contact with MBX2329, such as pipette tips, serological pipettes,

gloves, and bench paper, must be disposed of as hazardous waste.

Segregation at the Source:

Sharps: All contaminated sharps (e.g., needles, glass Pasteur pipettes, slides) must be

placed in a designated, puncture-resistant sharps container labeled "Hazardous Chemical

Waste" and indicating the contaminant (MBX2329).

Non-Sharps Solid Waste: Collect all contaminated non-sharp solid waste (e.g., pipette tips,

microfuge tubes, gloves, paper towels) in a designated, durable, and clearly labeled

hazardous waste bag or container.

Disposal: Once the containers are full, they should be sealed and disposed of through your

institution's EHS office.

Note: If MBX2329 is used in experiments involving infectious agents (e.g., influenza virus), all

waste must be treated as biohazardous chemical waste. Follow your institution's protocol for

the decontamination (e.g., autoclaving, if appropriate for the chemical) and disposal of such

waste, which may have more stringent requirements.
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Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of MBX2329 and related waste streams.
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Caption: Workflow for the safe disposal of MBX2329 and associated waste.
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This guide is intended to provide a framework for the safe disposal of MBX2329. Always

consult your institution's specific Safety Data Sheets (SDS) and chemical hygiene plan, and

contact your Environmental Health and Safety (EHS) department for clarification on local

policies and regulations. By following these procedures, you contribute to a safer research

environment for yourself, your colleagues, and the community.

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for MBX2329]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8136385#mbx2329-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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